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Eravacycline Solution Stability & Storage

The table below summarizes the key stability timelines and storage conditions for eravacycline solutions at

various stages of preparation [1].

Solution State Storage Condition
Maximum
Stability Duration

Key Constraint

Reconstituted
Solution (in vial)

Room Temperature

(≤25°C/77°F)

1 hour Must be diluted for infusion

within this time frame.

Diluted Solution (in
infusion bag)

Room Temperature

(≤25°C/77°F)

12 hours ---

Diluted Solution (in
infusion bag)

Refrigerated (2°C to 8°C

/ 36°F to 46°F)

8 days ---

Prior to
Reconstitution
(powder)

Refrigerated (2°C to 8°C

/ 36°F to 46°F)

Until expiration

date

Keep vial in original carton.
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> Critical Notes: > - Do not freeze reconstituted or diluted solutions at any stage [1]. > - The 8-day

refrigerated stability for diluted solutions offers flexibility for extended experimental use [1]. > - If the 1-

hour window for diluting the reconstituted solution is exceeded, the vial must be discarded [1].

Experimental Handling & Preparation Workflow

Adherence to the following protocol is essential for maintaining solution stability and sterility.
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Start with Eravacycline Powder Vial

Reconstitute via Aseptic Technique

Hold at Room Temperature
(≤25°C/77°F)

Time ≤ 1 hour?

Dilute into Infusion Bag

 Yes

DISCARD VIAL

 No

Store at Room Temp
or Refrigerate?

Use within 12 hours

 Room Temp

Use within 8 days

 Refrigerated

Click to download full resolution via product page

Key Protocol Details:

Aseptic Technique: The entire process must be performed using sterile, aseptic technique, as the
product is preservative-free. Each vial is for single-use only [1].
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Infusion Line Flushing: If administering intravenously through a shared line, the line should be

flushed before and after the eravacycline infusion with 0.9% Sodium Chloride Injection, USP to
avoid drug incompatibility [1].

Frequently Asked Questions (FAQs)

Q1: What is the total maximum possible storage time for a diluted eravacycline solution? The longest

possible stability is 8 days, achieved by immediately diluting the reconstituted solution and storing the final

infusion bag under refrigeration (2°C to 8°C) [1].

Q2: Can I use a solution that has been stored refrigerated for 8 days and then leave it at room

temperature for the infusion? The prescribing information specifies that the 8-day stability is for the

duration of refrigeration. Once removed from refrigeration, the solution should be used within a reasonable

time frame as per standard lab practice, but the exact stability at room temperature after refrigeration is not

defined and should be minimized [1].

Q3: Where can I find the most current official prescribing information? The most accurate and up-to-

date information can be found in the Full Prescribing Information for XERAVA, typically available on the

website of the manufacturer or regulatory authorities like the FDA [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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